Cas no 156969-42-5 (pyrazolo[1,5-a]pyridin-5-ol)

• Product name: pyrazolo[1,5-a]pyridin-5-ol
• CAS No: 156969-42-5
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD08272053
• CID: 107643
• PubChem ID: 44140439

pyrazolo[1,5-a]pyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• pyrazolo[1,5-a]pyridin-5-ol
• 1H-pyrazolo[1,5-a]pyridin-5-one
• pyrazolo<1,5-a>pyridin-5-ol
• AMY16241
• AKOS006230113
• MFCD08272053
• CS-0139729
• SY020286
• EN300-91118
• FT-0751754
• F14487
• Pyrazolo[1,5-a]pyridin-5(1H)-one
• Z1198176729
• SCHEMBL3080966
• AB44250
• AS-47589
• DTXSID00657634
• WIKDGUMOUQUAEM-UHFFFAOYSA-N
• 156969-42-5
• DA-09839

• MDL： MFCD08272053
• Inchi： InChI=1S/C7H6N2O/c10-7-2-4-9-6(5-7)1-3-8-9/h1-5,10H
• InChI Key： WIKDGUMOUQUAEM-UHFFFAOYSA-N
• SMILES： OC1=CC2=CC=NN2C=C1

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 37.53000
• LogP: 1.03990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on pyrazolo[1,5-a]pyridin-5-ol

Pyrazolo[1,5-a]pyridin-5-ol (CAS No. 156969-42-5): A Versatile Heterocyclic Compound in Modern Chemistry

In the realm of heterocyclic chemistry, pyrazolo[1,5-a]pyridin-5-ol (CAS No. 156969-42-5) has emerged as a compound of significant interest due to its unique structural framework and broad applicability. This fused bicyclic system, combining pyrazole and pyridine moieties, offers a rich platform for synthetic modifications, making it a valuable scaffold in pharmaceutical research, material science, and agrochemical development. Researchers and industries are increasingly exploring its potential, driven by its bioactive properties and structural versatility.

The compound’s CAS number 156969-42-5 is frequently searched in scientific databases, reflecting its growing relevance. Recent trends highlight its role in drug discovery, particularly in targeting kinases and GPCRs, which are hot topics in precision medicine. Additionally, its photophysical properties have sparked interest in OLED materials and sensors, aligning with the surge in demand for advanced optoelectronic devices. Users often inquire about its synthesis methods, solubility, and derivatization strategies, underscoring the need for detailed technical insights.

From a synthetic perspective, pyrazolo[1,5-a]pyridin-5-ol serves as a precursor for N-heterocyclic compounds, a class gaining traction in green chemistry due to their low toxicity and biodegradability. Its hydrogen-bonding capacity and metal-coordination sites further enable applications in catalysis and supramolecular chemistry. Notably, its regioselective functionalization is a recurring theme in academic discussions, addressing challenges in selective C-H activation—a key focus area in modern organic synthesis.

Beyond the lab, this compound’s potential in agrochemicals resonates with global concerns about sustainable farming. Its derivatives are investigated for pest resistance and plant growth regulation, topics frequently searched alongside environmental safety. The compound’s low ecotoxicity profile aligns with regulatory shifts toward eco-friendly formulations, a priority for agro-industries.

In summary, pyrazolo[1,5-a]pyridin-5-ol (CAS No. 156969-42-5) exemplifies the convergence of innovation and practicality in heterocyclic chemistry. Its multifaceted applications—from life sciences to advanced materials—cater to diverse industrial needs while addressing contemporary challenges like drug efficacy and environmental sustainability. As research progresses, this compound is poised to remain a focal point in scientific and commercial explorations.